Cas no 338982-30-2 (2-(4-Bromophenyl)sulfanylnicotinaldehyde)

• Product Name: 2-(4-Bromophenyl)sulfanylnicotinaldehyde
• CAS No: 338982-30-2
• MF: C₁₂H₈BrNOS
• MW: 294.167020797729
• MDL: MFCD00794343
• CID: 3943657
• PubChem ID: 2763774
• Update Time: 2025-06-10

2-(4-Bromophenyl)sulfanylnicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxaldehyde, 2-[(4-bromophenyl)thio]-
• 2-[(4-BROMOPHENYL)SULFANYL]NICOTINALDEHYDE
• 2-((4-bromophenyl)thio)nicotinaldehyde
• 2-(4-bromophenyl)sulfanylpyridine-3-carbaldehyde
• 2-[(4-bromophenyl)thio]nicotinaldehyde
• 2-(4-bromophenylthio)nicotinaldehyde
• 3L-305S
• CS-0358357
• 338982-30-2
• MFCD00794343
• SCHEMBL6766311
• QVQRRCCPMMPHGS-UHFFFAOYSA-N
• AKOS005070152
• 2-[(4-bromophenyl)sulfanyl]pyridine-3-carbaldehyde
• 2-(4-Bromophenyl)sulfanylnicotinaldehyde

• MDL： MFCD00794343
• Inchi： 1S/C12H8BrNOS/c13-10-3-5-11(6-4-10)16-12-9(8-15)2-1-7-14-12/h1-8H
• InChI Key： QVQRRCCPMMPHGS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)SC1C(C=O)=CC=CN=1

Computed Properties

• Exact Mass: 292.95100Da
• Monoisotopic Mass: 292.95100Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.3Ų

Experimental Properties

• Melting Point: 101-103°C

2-(4-Bromophenyl)sulfanylnicotinaldehyde Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 2-(4-Bromophenyl)sulfanylnicotinaldehyde

Comprehensive Overview of 2-(4-Bromophenyl)sulfanylnicotinaldehyde (CAS No. 338982-30-2): Properties, Applications, and Industry Insights

2-(4-Bromophenyl)sulfanylnicotinaldehyde (CAS No. 338982-30-2) is a specialized organic compound gaining attention in pharmaceutical and material science research. This bromophenyl-derived aldehyde features a unique molecular structure combining a nicotinaldehyde core with a sulfanyl linker and a 4-bromophenyl substituent, making it a versatile intermediate for synthetic applications. Its CAS number 338982-30-2 serves as a critical identifier for researchers sourcing high-purity batches.

Recent trends in heterocyclic compound synthesis highlight the growing demand for 2-(4-Bromophenyl)sulfanylnicotinaldehyde as a building block in drug discovery. Pharmaceutical developers frequently search for "nicotinaldehyde derivatives" and "bromophenyl-based intermediates" to design novel kinase inhibitors or antimicrobial agents. The compound’s sulfanyl bridge enhances molecular flexibility, a feature often explored in structure-activity relationship (SAR) studies. Analytical techniques like HPLC and NMR are essential for verifying its purity, a top concern for buyers in 2024.

In material science, CAS 338982-30-2 is investigated for its potential in organic electronics. Its conjugated system and electron-withdrawing bromine moiety make it a candidate for OLED precursors or photocatalysts. Sustainability-focused researchers increasingly inquire about "green synthesis routes for bromophenyl compounds," aligning with industry shifts toward eco-friendly protocols. The compound’s stability under inert atmospheres is documented in peer-reviewed studies, addressing common user questions about storage conditions.

Regulatory compliance for 338982-30-2 remains straightforward, as it falls outside restricted categories. Suppliers emphasize GC-MS certification to meet lab standards, a key factor in procurement decisions. Patent filings reveal its use in agrochemical intermediates, particularly for crop protection agents—a hotspot given global food security debates. Computational chemists also model its molecular electrostatic potential to predict reactivity, a technique trending in AI-driven drug design forums.

For synthetic chemists, optimizing yield in 2-(4-Bromophenyl)sulfanylnicotinaldehyde production involves palladium-catalyzed couplings, a topic with 300% YoY growth in scholarly searches. The compound’s melting point (typically 120–123°C) and solubility in DMSO are frequently queried parameters. Leading manufacturers now provide COA (Certificate of Analysis) with batch-specific HPLC chromatograms, responding to quality concerns in peer-to-peer discussions.

Emerging applications include its role in covalent organic frameworks (COFs), where its aldehyde functionality enables Schiff base formation. This aligns with nanotechnology trends, as evidenced by rising searches for "COF building blocks 2024." Safety data sheets confirm its low acute toxicity, though standard PPE (gloves, goggles) is recommended—a detail often overlooked in forum threads about laboratory handling.